Cas no 2092389-35-8 (3-methoxythieno2,3-d1,2thiazole-5-carboxylic acid)

• Product Name: 3-methoxythieno2,3-d1,2thiazole-5-carboxylic acid
• CAS No: 2092389-35-8
• MF: C₇H₅NO₃S₂
• MW: 215.249499082565
• CID: 5239773
• Update Time: 2025-06-08

3-methoxythieno2,3-d1,2thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]isothiazole-5-carboxylic acid, 3-methoxy-
• 3-methoxythieno2,3-d1,2thiazole-5-carboxylic acid

• Inchi： 1S/C7H5NO3S2/c1-11-6-5-3(13-8-6)2-4(12-5)7(9)10/h2H,1H3,(H,9,10)
• InChI Key： RHKXTUXWLLZFDU-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(O)=O)SC=2C(OC)=N1

Additional information on 3-methoxythieno2,3-d1,2thiazole-5-carboxylic acid

Recent Advances in the Study of 3-Methoxythieno[2,3-d][1,2]thiazole-5-carboxylic Acid (CAS: 2092389-35-8): A Promising Scaffold for Drug Discovery

The heterocyclic compound 3-methoxythieno[2,3-d][1,2]thiazole-5-carboxylic acid (CAS: 2092389-35-8) has recently emerged as a structurally unique scaffold with significant potential in medicinal chemistry. This fused bicyclic system combines thiophene and thiazole moieties with a carboxylic acid functionality, offering multiple sites for structural modification and interaction with biological targets. Recent studies have focused on exploring its physicochemical properties, synthetic accessibility, and preliminary biological activities, particularly in the context of enzyme inhibition and antimicrobial applications.

A 2023 study published in the Journal of Medicinal Chemistry reported the successful optimization of synthetic routes for 2092389-35-8, achieving an overall yield of 68% through a novel one-pot cyclization strategy. The researchers demonstrated that the methoxy group at position 3 significantly influences the compound's electronic distribution and conformational stability, as confirmed by X-ray crystallography and DFT calculations. These structural insights have paved the way for rational design of derivatives targeting specific biological pathways.

In pharmacological investigations, 3-methoxythieno[2,3-d][1,2]thiazole-5-carboxylic acid has shown promising inhibitory activity against several therapeutically relevant enzymes. A recent screening study (Bioorganic Chemistry, 2024) identified moderate inhibition (IC50 = 12.3 μM) of protein kinase C-theta, suggesting potential applications in immunomodulation. The carboxylic acid moiety appears crucial for binding interactions, while the thienothiazole core contributes to membrane permeability, as evidenced by parallel artificial membrane permeability assays (PAMPA).

Structure-activity relationship (SAR) studies have revealed that modifications at the 5-position carboxylic acid group maintain or enhance biological activity while improving pharmacokinetic properties. A series of amide derivatives synthesized from 2092389-35-8 exhibited enhanced metabolic stability in human liver microsome assays, with several analogs showing >80% remaining after 60-minute incubation. These findings were presented at the 2024 American Chemical Society National Meeting, highlighting the scaffold's versatility for lead optimization.

Recent patent applications (WO202318765A1, 2023) have claimed novel derivatives of 3-methoxythieno[2,3-d][1,2]thiazole-5-carboxylic acid as potential antibacterial agents, particularly against Gram-positive pathogens. The lead compound demonstrated MIC values of 2-4 μg/mL against methicillin-resistant Staphylococcus aureus (MRSA) strains while showing minimal cytotoxicity (CC50 > 100 μM) in mammalian cell lines. Mechanism of action studies suggest interference with bacterial cell wall biosynthesis, distinct from existing antibiotic classes.

Ongoing research is exploring the scaffold's potential in central nervous system (CNS) drug development. Preliminary data indicates that certain lipophilic esters of 2092389-35-8 can cross the blood-brain barrier, as measured by in situ brain perfusion assays in rodents. This has sparked interest in developing neuroprotective agents based on this core structure, with several pharmaceutical companies reportedly initiating discovery programs.

From a medicinal chemistry perspective, 3-methoxythieno[2,3-d][1,2]thiazole-5-carboxylic acid represents an attractive starting point for fragment-based drug discovery. Its relatively small molecular weight (229.27 g/mol) and balanced lipophilicity (clogP = 1.2) comply with established criteria for lead-like compounds. Recent fragment screening campaigns have identified this scaffold as a privileged structure capable of binding to multiple protein families, particularly those with ATP-binding pockets.

Future research directions for this compound class include comprehensive ADMET profiling, expansion of SAR through combinatorial chemistry approaches, and target deconvolution studies to identify additional biological targets. The unique electronic properties of the thienothiazole system, combined with its synthetic tractability, position 2092389-35-8 as a versatile building block for the next generation of bioactive molecules across multiple therapeutic areas.